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Compound of Interest

Compound Name: Nystatin

Cat. No.: B1249465 Get Quote

Nystatin Technical Support Center
Welcome to the Nystatin Technical Support Center. This resource is designed to assist

researchers, scientists, and drug development professionals in troubleshooting common issues

encountered when working with Nystatin in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: Why is my Nystatin not dissolving in water?

Nystatin is known for being very slightly soluble in water.[1] Its low aqueous solubility is a

primary reason for precipitation. For most experimental purposes, Nystatin is used as a

suspension in aqueous media or dissolved in an organic solvent to create a stock solution

before further dilution.

Q2: What is the recommended solvent for preparing a Nystatin stock solution?

Dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) are recommended solvents for

preparing Nystatin stock solutions. Nystatin is soluble in DMSO at concentrations up to 5

mg/mL, yielding a clear, yellow solution.

Q3: My Nystatin solution precipitated after being stored. What could be the cause?

Several factors can cause Nystatin to precipitate from a solution upon storage:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1249465?utm_src=pdf-interest
https://www.benchchem.com/product/b1249465?utm_src=pdf-body
https://www.benchchem.com/product/b1249465?utm_src=pdf-body
https://www.benchchem.com/product/b1249465?utm_src=pdf-body
https://www.benchchem.com/product/b1249465?utm_src=pdf-body
https://jpdb.nihs.go.jp/jp14e/14data/Part-I/Nystatin.pdf
https://www.benchchem.com/product/b1249465?utm_src=pdf-body
https://www.benchchem.com/product/b1249465?utm_src=pdf-body
https://www.benchchem.com/product/b1249465?utm_src=pdf-body
https://www.benchchem.com/product/b1249465?utm_src=pdf-body
https://www.benchchem.com/product/b1249465?utm_src=pdf-body
https://www.benchchem.com/product/b1249465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature: Storing a concentrated stock solution at low temperatures (e.g., 4°C or -20°C)

can decrease the solubility of Nystatin, leading to precipitation.

pH: Nystatin is most stable in a pH range of 5 to 7.[2] It is labile at pH values below 2 and

above 9, which can lead to degradation and precipitation.

Light and Air Exposure: Nystatin is sensitive to light, heat, and oxygen, which can accelerate

its decomposition and reduce its solubility.[2]

Solvent Evaporation: Improperly sealed storage containers can lead to solvent evaporation,

increasing the concentration of Nystatin beyond its solubility limit.

Q4: Can I filter-sterilize my Nystatin solution?

It is generally not recommended to sterile filter Nystatin suspensions, as the particle size of the

suspended drug may be too large for the filter pores, leading to a loss of active compound. If a

sterile solution is required, it is best to prepare the stock solution in a sterile solvent and

perform subsequent dilutions under aseptic conditions.

Q5: How can I prevent my Nystatin from precipitating?

To prevent Nystatin precipitation:

Prepare stock solutions in a suitable organic solvent like DMSO.

Store stock solutions in small, single-use aliquots to avoid repeated freeze-thaw cycles.

Protect solutions from light by using amber vials or wrapping containers in aluminum foil.[3]

Ensure the final concentration in your aqueous working solution does not exceed Nystatin's

solubility limit.

Maintain the pH of the aqueous solution within the optimal range of 5-7.[2]
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Issue Possible Cause Recommended Solution

Nystatin powder is not

dissolving in the aqueous

buffer.

Nystatin has very low solubility

in water.

Prepare a concentrated stock

solution in DMSO or DMF first,

then dilute it into your aqueous

buffer. Ensure the final DMSO

concentration is compatible

with your experimental system

(typically <0.5%).

A clear Nystatin stock solution

in DMSO turned cloudy after

dilution in cell culture media.

The aqueous concentration of

Nystatin exceeds its solubility

limit in the media.

Reduce the final concentration

of Nystatin in the working

solution. Perform a stepwise

dilution to avoid rapid

concentration changes.

Precipitate formed in the

Nystatin solution during

storage in the refrigerator.

The solubility of Nystatin

decreased at the lower

temperature.

Before use, allow the solution

to warm to room temperature

or 37°C and vortex gently to

see if the precipitate

redissolves. For long-term

storage, consider storing at

room temperature if stability

allows, or prepare fresh

solutions.

The color of the Nystatin

solution has changed, and a

precipitate is visible.

Degradation of Nystatin due to

exposure to light, heat, or

extreme pH.

Discard the solution and

prepare a fresh batch. Always

store Nystatin solutions

protected from light and in a

temperature-controlled

environment.

Quantitative Data
Table 1: Solubility of Nystatin in Various Solvents at 28°C
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Solvent Solubility (mg/mL)

Methanol 11.2

Ethylene Glycol 8.75

Dimethyl Sulfoxide (DMSO) 5.0

Carbon Tetrachloride 1.23

Ethanol 1.2

Chloroform 0.48

Benzene 0.28

Water Very slightly soluble

Table 2: Stability of Nystatin under Different Conditions

Condition Stability Reference

pH

Optimal stability between pH 5

and 7. Labile at pH < 2 and >

9.

[2]

Temperature

In tissue culture media, stable

for 3 days at 37°C. Aqueous

suspensions lose activity soon

after preparation.

Light & Oxygen
Exposure accelerates

decomposition.
[2]

Experimental Protocols
Protocol 1: Preparation of a 25 mg/mL Nystatin Stock Solution in DMSO

This protocol is adapted from a method used for preparing Nystatin for electrophysiology

experiments.[3]
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Materials:

Nystatin powder (light-sensitive)

100% Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or vials (amber or wrapped in foil)

Vortex mixer

Procedure:

Weigh out approximately 2.5 mg of Nystatin powder in a sterile, light-protected

microcentrifuge tube.

Add 100 µL of 100% DMSO to the tube.

Vortex the mixture for approximately 30 seconds to dissolve the Nystatin completely. The

resulting solution should be a clear, bright yellow.

Wrap the stock solution container in aluminum foil to protect it from light.

It is recommended to make the Nystatin-DMSO stock fresh daily.[3] If storage is necessary,

store in small aliquots at -20°C for short periods.

Protocol 2: Preparation of a Nystatin Working Solution for Cell Culture

This protocol provides a general guideline for diluting a DMSO stock solution into a cell culture

medium.

Materials:

Nystatin stock solution in DMSO (e.g., 25 mg/mL from Protocol 1)

Sterile cell culture medium

Sterile tubes for dilution

Procedure:
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Thaw a frozen aliquot of the Nystatin stock solution at room temperature if necessary.

Determine the desired final concentration of Nystatin in your cell culture medium. The

minimum inhibitory concentration for most sensitive fungi is reported to be between 1.56 to

6.25 µg/mL.

Perform a serial dilution of the stock solution in the cell culture medium to achieve the

desired final concentration. For example, to prepare a 25 µg/mL working solution from a 25

mg/mL stock, you can perform a 1:1000 dilution.

To avoid precipitation, add the Nystatin stock solution to the culture medium dropwise while

gently vortexing or swirling the medium.

Ensure the final concentration of DMSO in the working solution is low enough to not affect

your cells (typically below 0.5%).

Visualizations
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Workflow for Nystatin Solution Preparation

Stock Solution Preparation

Working Solution Preparation

Weigh Nystatin Powder

Add DMSO

Vortex to Dissolve

Store Stock Solution
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Thaw Stock Aliquot

Dilute Stock in
Aqueous Buffer/Medium

Use Immediately

Click to download full resolution via product page

Caption: Workflow for preparing Nystatin stock and working solutions.
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Factors Leading to Nystatin Precipitation

Contributing Factors

Nystatin Precipitation

Low Aqueous Solubility Low Temperature Extreme pH (<2 or >9) Light/Air Exposure High Concentration

Click to download full resolution via product page

Caption: Key factors that can cause Nystatin to precipitate from solution.
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Nystatin's Mechanism of Action

Fungal Cell Membrane

Ergosterol
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Caption: Simplified diagram of Nystatin's antifungal mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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